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Compound of Interest

Compound Name: ST-1006 Maleate

Cat. No.: B15139953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo antipruritic effects of ST-1006
Maleate, a potent partial agonist of the histamine H4 receptor (H4R). The document

summarizes key quantitative data from preclinical studies, details experimental methodologies,

and visualizes relevant pathways and workflows to support further research and development

in the field of pruritus.

Core Findings on Antipruritic Efficacy
ST-1006 Maleate has demonstrated significant antipruritic activity in a well-established mouse

model of chemically-induced itch. The primary study supporting this finding utilized a croton oil-

induced pruritus model in male CD-1 mice.

Quantitative Data Summary
The table below summarizes the key findings from the study by Adami et al. (2018), which

investigated the effect of ST-1006 Maleate on scratching behavior induced by topical

application of croton oil.
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Treatment
Group

Dose (mg/kg,
s.c.)

Mean
Scratching
Bouts (± SEM)

Percentage
Inhibition (%)

Statistical
Significance
(p-value)

Vehicle - 115 ± 15 - -

ST-1006 Maleate 10 Not Reported Not Reported Not Significant

ST-1006 Maleate 30 65 ± 10 ~43.5% < 0.05

ST-1006 Maleate 100 Not Reported Not Reported Not Significant

Data extracted and estimated from Adami M, et al. Naunyn Schmiedebergs Arch Pharmacol.

2018 Dec;391(12):1387-1397.[1][2]

Key Observation: A subcutaneous dose of 30 mg/kg of ST-1006 Maleate significantly reduced

croton oil-induced scratching in mice.[1][2] Interestingly, this antipruritic effect was observed in

the absence of an anti-inflammatory effect, as ST-1006 did not reduce croton oil-induced ear

edema at any tested dose (10-100 mg/kg).[1]

Paradoxical Pruritogenic Effect
It is important to note that while ST-1006 demonstrates antipruritic effects in certain

inflammatory models, it has also been reported to induce scratching behavior when

administered intradermally. This paradoxical effect is cited in the literature, referencing a study

by Rossbach et al. (2014), suggesting that direct activation of H4 receptors on sensory nerves

can initiate an itch response.[1] A thorough understanding of this dual activity is crucial for the

development of H4R-targeting therapeutics.

Experimental Protocols
The following sections detail the methodologies employed in the key in vivo studies cited in this

guide.

Croton Oil-Induced Pruritus Model
This model is used to evaluate the efficacy of potential antipruritic agents in the context of

acute skin irritation.
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Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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